1-[2-(Iminomethyl)cyclopenta-2,4-dien-1-ylidene]methanamine

• CAS No.: 30066-86-5
• Molecular Formula: C7H8N2
• Molecular Weight: 120.15 g/mol
• IUPAC Name: (2-methanimidoylcyclopenta-2,4-dien-1-ylidene)methanamine
• InChI: InChI=1S/C7H8N2/c8-4-6-2-1-3-7(6)5-9/h1-5,8H,9H2
• InChI Key: ZKZGGFUKYROOGV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN)C(=C1)C=N

Description

1-[2-(Iminomethyl)cyclopenta-2,4-dien-1-ylidene]methanamine is an organic compound with a unique structure that features a cyclopentadiene ring substituted with an iminomethyl group.

Preparation Methods

The synthesis of 1-[2-(Iminomethyl)cyclopenta-2,4-dien-1-ylidene]methanamine typically involves the reaction of cyclopentadiene derivatives with imine precursors under specific conditions. One common method is the Diels-Alder reaction, where cyclopentadiene reacts with an imine to form the desired product . Industrial production methods may involve the use of catalysts and optimized reaction conditions to increase yield and purity .

Chemical Reactions Analysis

1-[2-(Iminomethyl)cyclopenta-2,4-dien-1-ylidene]methanamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of cyclopentadienone derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of cyclopentadiene derivatives with reduced functional groups.

Substitution: The compound can undergo substitution reactions with nucleophiles, leading to the formation of various substituted cyclopentadiene derivatives.

Scientific Research Applications

1-[2-(Iminomethyl)cyclopenta-2,4-dien-1-ylidene]methanamine has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, particularly in the formation of complex cyclic structures.

Biology: The compound’s derivatives have been studied for their potential biological activities, including anti-tumor properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent due to its unique chemical properties.

Industry: It is used in the production of advanced materials, including polymers and catalysts.

Mechanism of Action

The mechanism of action of 1-[2-(Iminomethyl)cyclopenta-2,4-dien-1-ylidene]methanamine involves its interaction with specific molecular targets. The compound can act as a ligand, binding to metal centers in catalytic processes. It can also participate in electron transfer reactions, influencing various biochemical pathways .

Comparison with Similar Compounds

1-[2-(Iminomethyl)cyclopenta-2,4-dien-1-ylidene]methanamine can be compared with similar compounds such as:

Cyclopenta-2,4-dien-1-one: This compound shares a similar cyclopentadiene core but lacks the iminomethyl group, leading to different reactivity and applications.

Cyclopenta-2,4-dien-1-imine: This compound has an imine group but differs in its overall structure and reactivity.

Cyclopenta-2,4-dien-1-yltrimethylsilane: This compound features a trimethylsilyl group, which influences its chemical behavior and applications.